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Compound of Interest

Compound Name: Augpenin

Cat. No.: B1239372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of Augmentin

(amoxicillin/clavulanate) in murine infection models. The protocols outlined below are based on

established scientific literature and are intended to assist in the design and execution of

preclinical studies evaluating the efficacy of this common antibiotic combination.

Overview and Key Considerations
Augmentin is a combination of amoxicillin, a β-lactam antibiotic, and clavulanic acid, a β-

lactamase inhibitor. This combination extends the antibiotic spectrum of amoxicillin to include

bacteria that produce β-lactamase, an enzyme that can inactivate many penicillin-based

antibiotics.[1][2] In murine models, Augmentin is frequently used to study the pharmacokinetics,

pharmacodynamics, and efficacy against various bacterial pathogens.

Key considerations before starting an experiment:

Mouse Strain: The choice of mouse strain can influence immune response and drug

metabolism. C57BL/6 and BALB/c mice are commonly used.[3][4]

Pathogen: The bacterial species and strain, along with its susceptibility profile (Minimum

Inhibitory Concentration - MIC) to amoxicillin/clavulanate, are critical for determining the

appropriate dosage regimen.
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Infection Model: The site of infection (e.g., respiratory tract, thigh, peritoneum) will dictate the

route of administration and endpoints for evaluation.[5][6]

Pharmacokinetics: The half-life of amoxicillin in mice is significantly shorter than in humans.

To better simulate human pharmacokinetics, studies have employed methods like renal

impairment or more frequent dosing.[7]

Animal Welfare: All procedures should be performed in accordance with institutional animal

care and use committee (IACUC) guidelines.

Quantitative Data Summary
The following tables summarize key quantitative data for Augmentin administration in murine

models based on published studies.

Table 1: Pharmacokinetic Parameters of Amoxicillin in Mice
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Parameter Value
Mouse
Model
Details

Route of
Administrat
ion

Dosage
(Amoxicillin
)

Reference

Elimination

Half-life
21 ± 3 min

Normal renal

function

Subcutaneou

s

7, 20, 48

mg/kg
[7]

65 ± 13 min

Uranyl

nitrate-

induced renal

impairment

Subcutaneou

s

7, 20, 48

mg/kg
[7]

Peak Serum

Concentratio

n (Cmax)

~12.0 mg/L

Uranyl

nitrate-

induced renal

impairment

Subcutaneou

s
7 mg/kg [7]

Peak/Dose

Ratio
0.7 ± 0.3

Normal renal

function

Subcutaneou

s

7, 20, 48

mg/kg
[7]

1.5 ± 0.4

Uranyl

nitrate-

induced renal

impairment

Subcutaneou

s

7, 20, 48

mg/kg
[7]

Table 2: Efficacy of Augmentin in Murine Infection Models
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Infection
Model

Pathogen
Mouse
Strain

Treatment
Regimen
(Amoxicillin
/Clavulanat
e)

Key
Findings

Reference

Thigh

Infection

Streptococcu

s

pneumoniae

Neutropenic

mice

7 mg/kg

amoxicillin /

1.75 mg/kg

clavulanate,

SC, q8h

Significant

reduction in

bacterial

load; 0%

mortality for

strains with

MIC ≤ 2

µg/mL.[7]

[7]

Respiratory

Tract

Infection

Streptococcu

s

pneumoniae

Not specified
Range of

doses, SC

T>MIC >35-

40% of

dosing

interval

resulted in

maximal

bacteriologica

l cure.[8][9]

[8][9]

Intraperitonea

l Infection

S. aureus (β-

lactamase+),

E. coli (β-

lactamase+)

Not specified

Oral gavage

(dose not

specified)

Effective in

protecting

mice against

infections,

whereas

amoxicillin

alone was

ineffective.[5]

[5]

Gnotobiotic

Model

N/A

(Microbiota

depletion)

BALB/c

387.11 mg/kg

(Amoksiklav),

oral gavage,

q12h for 5

days

Reduced

microbial

diversity to

two

detectable

species.[4]

[4]
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Experimental Protocols
Preparation of Augmentin Solution
Materials:

Augmentin (amoxicillin/clavulanate potassium) powder for oral suspension or intravenous

formulation. The ratio of amoxicillin to clavulanate is typically 4:1 or 7:1.

Sterile, pyrogen-free saline (0.9% NaCl) or phosphate-buffered saline (PBS).

Sterile syringes and needles.

Vortex mixer.

Protocol:

Determine the desired concentration of the dosing solution based on the target dose (mg/kg)

and the average weight of the mice.

Reconstitute the Augmentin powder with the appropriate volume of sterile saline or PBS to

achieve the target concentration.

Vortex the solution thoroughly to ensure complete dissolution.

Prepare the solution fresh daily for administration to ensure stability.

Murine Thigh Infection Model Protocol
This model is commonly used to assess the in vivo efficacy of antimicrobial agents against

localized bacterial infections.

Experimental Workflow:
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Preparation

Infection

Treatment
Evaluation

Bacterial Culture
(e.g., S. pneumoniae)

Intramuscular Injection
of Bacteria into Thigh

Augmentin
Preparation

Administer Augmentin
(e.g., SC, q8h)

Induce Neutropenia
(optional, e.g., cyclophosphamide)

~2 hours post-infection

Endpoint Analysis
(e.g., 24h post-treatment)

Preparation Infection

Treatment
EvaluationBacterial Culture

(e.g., S. pneumoniae)
Intranasal Inoculation

of Bacteria

Augmentin
Preparation

Administer Augmentin
(e.g., SC or Oral Gavage)

Time post-infection varies

Endpoint Analysis
(e.g., Lung Homogenate CFU)
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Augmentin Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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